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Compound of Interest

Compound Name: Sacibertinib

Cat. No.: B10830820

Essential Safety and Handling Guide for
Sacibertinib

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of
Sacibertinib. Adherence to these procedures is critical to ensure a safe laboratory
environment and to maintain the integrity of your research.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The following equipment is mandatory
when handling Sacertinib.

PPE Category Item Specification
Hand Protection Chemical-resistant gloves Nitrile or neoprene
Body Protection Protective clothing Disposable lab coat or gown

) Safety glasses with side )
Eye Protection Hield ANSI Z87.1 compliant
shields

) , ] Required if dust generation is
Respiratory Protection NIOSH-approved respirator kel
ikely
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Operational Plan: Handling and Storage

Sacibertinib is a potent tyrosine kinase inhibitor and should be handled with care to avoid
exposure and contamination.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

» Weighing and Aliquoting: Conduct all weighing and aliquoting of powdered Sacibertinib
within a certified chemical fume hood to minimize inhalation exposure.

e Solution Preparation: When preparing solutions, add the solvent to the powdered compound
slowly to avoid splashing.

o Post-Handling: After handling, wipe down all surfaces with a suitable laboratory disinfectant.
Remove and dispose of PPE as outlined in the disposal plan.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage:
Condition Requirement
Temperature Store at -20°C for long-term storage.
Container Keep in a tightly sealed, light-resistant container.
Location Store in a designated, secure area away from

incompatible materials.

Emergency Procedures

In the event of an exposure, immediate action is crucial.
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Exposure Route First Aid Measures

Immediately wash the affected area with plenty
Skin Contact of soap and water. Remove contaminated

clothing.

Flush eyes with copious amounts of water for at
Eye Contact least 15 minutes, holding the eyelids apart.

Seek medical attention.

Move the individual to fresh air. If breathing is

Inhalation o ) ] )
difficult, provide oxygen. Seek medical attention.
Do NOT induce vomiting. Wash out the mouth

Ingestion with water and give 200-300ml of water to drink.

Seek immediate medical attention.

Disposal Plan

All materials contaminated with Sacibertinib must be disposed of as hazardous waste.
Step-by-Step Disposal Procedure:

e Segregation: Collect all disposable materials, including gloves, lab coats, bench paper, and
pipette tips, in a designated hazardous waste container.

o Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and
"Sacibertinib."

o Container Sealing: Once the container is full, securely seal it.

» Disposal: Arrange for disposal through an accredited hazardous waste disposal contractor.
Normal disposal is via incineration.[1]

Mechanism of Action and Signaling Pathway

Sacibertinib is an irreversible dual kinase inhibitor that targets the epidermal growth factor
receptor (EGFR) and human epidermal growth factor receptor 2 (HER2).[1] By covalently
binding to these receptors, Sacibertinib blocks their signaling pathways, which are crucial for
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cell growth and proliferation in certain cancers.[1] This inhibition can lead to the induction of cell
death in tumor cells that overexpress EGFR and HER2.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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